Cas no 1195530-80-3 (4-naphthalen-2-yl-2-nitrobenzoic acid)

• Product Name: 4-naphthalen-2-yl-2-nitrobenzoic acid
• CAS No: 1195530-80-3
• MF: C₁₇H₁₁NO₄
• MW: 293.273544549942
• MDL: MFCD18320922
• CID: 2616328
• PubChem ID: 53226814
• Update Time: 2025-04-21

4-naphthalen-2-yl-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-naphthalen-2-yl-2-nitrobenzoic acid
• 4-(NAPHTHALEN-2-YL)-2-NITROBENZOIC ACID
• MFCD18320922
• 1195530-80-3
• 4-(Naphthalen-2-yl)-2-nitrobenzoic acid, 95%
• DTXSID70690432

• MDL： MFCD18320922
• Inchi： 1S/C17H11NO4/c19-17(20)15-8-7-14(10-16(15)18(21)22)13-6-5-11-3-1-2-4-12(11)9-13/h1-10H,(H,19,20)
• InChI Key： SATZCKLXHGUYIN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1[N+](=O)[O-])C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 293.06880783Da
• Monoisotopic Mass: 293.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 83.1Ų